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Compound of Interest

Compound Name: Propylene oxide

Cat. No.: B129887 Get Quote

Propylene Oxide Laboratory Safety: A Technical
Support Resource
This technical support center provides essential safety information, troubleshooting guidance,

and frequently asked questions for researchers, scientists, and drug development

professionals working with propylene oxide in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with propylene oxide?

A1: Propylene oxide is an extremely flammable liquid and an acute toxin.[1] It is also

considered a potential carcinogen and mutagen.[2] The primary hazards include:

Flammability: It has a low flash point and can form explosive mixtures with air.[3]

Toxicity: Inhalation can cause respiratory irritation, headache, dizziness, and nausea.[3]

Prolonged or high exposure can lead to more severe health effects, including central nervous

system depression and lung damage.[4][5]

Reactivity: It can react violently with strong acids, bases, and oxidizing agents.[3]

Polymerization can occur with certain contaminants or at high temperatures.[6]

Irritation: It is a severe irritant to the skin and eyes, potentially causing burns.[4][5]
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Q2: What are the established exposure limits for propylene oxide?

A2: Several organizations have established occupational exposure limits for propylene oxide.

It is crucial to adhere to these limits to minimize health risks.[2]

Q3: What type of gloves should I use when handling propylene oxide?

A3: Standard laboratory gloves are often not sufficient. Butyl rubber or Polyvinyl alcohol (PVA)

gloves are recommended for handling propylene oxide.[4][7] It is always best to consult the

glove manufacturer's compatibility chart for specific chemicals.[1]

Q4: How should I properly store propylene oxide in the lab?

A4: Propylene oxide should be stored in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as oxidizers, strong acids, and bases.[1] It

should be kept in a flammable storage cabinet with containers tightly closed.[4]

Q5: What is the proper procedure for disposing of propylene oxide waste?

A5: Propylene oxide and any contaminated materials must be disposed of as hazardous

waste.[4] Waste containers should be clearly labeled and kept closed at all times.[4] Contact

your institution's Environmental Health & Safety (EH&S) department for specific disposal

procedures.[7]
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Issue Recommended Action

I can smell a sweet, ether-like odor while

working with propylene oxide in the fume hood.

1. Immediately stop your work and ensure the

fume hood sash is at the appropriate height. 2.

Check for any potential sources of the leak

within the fume hood. 3. If the odor persists,

evacuate the immediate area and notify your

supervisor or EH&S. Do not re-enter until the

area has been cleared by safety personnel.

My skin has come into contact with propylene

oxide.

1. Immediately flush the affected skin with plenty

of water for at least 15 minutes while removing

any contaminated clothing.[4] 2. Seek

immediate medical attention.[4] 3. Wash

contaminated clothing before reuse.[4]

Propylene oxide has splashed into my eyes.

1. Immediately flush your eyes with copious

amounts of water for at least 15 minutes at an

emergency eyewash station, holding your

eyelids open.[4] 2. Seek immediate medical

attention. Continue rinsing during transport to

the hospital if possible.[4]

A small spill of propylene oxide (<1 L) has

occurred inside the fume hood.

1. If you are trained and comfortable doing so,

you may clean up the spill.[4] 2. Ensure you are

wearing appropriate PPE, including butyl rubber

gloves, safety goggles, and a lab coat.[4] 3. Use

a spill kit with absorbent material like vermiculite

to contain the spill.[4][7] 4. Place the

contaminated absorbent material in a sealed,

labeled hazardous waste container.[4]

A large spill of propylene oxide (>1 L) has

occurred.

1. Evacuate the spill area immediately and alert

others.[4] 2. If it is safe to do so, turn off any

ignition sources in the area.[7] 3. Contact your

institution's emergency response number (e.g.,

911 from a campus phone) and EH&S for

assistance.[4]
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Data Presentation
Table 1: Physical and Chemical Properties of Propylene Oxide

Property Value

CAS Number 75-56-9[4]

Molecular Formula C₃H₆O[4]

Molecular Weight 58.08 g/mol [8]

Appearance Colorless liquid[4]

Odor Ethereal, sweet, or benzene-like[8][9]

Boiling Point 34°C (93.6°F)[4][8]

Flash Point -37°C (-35°F)[7][8]

Lower Explosive Limit (LEL) 2.3% - 2.8%[2][6]

Upper Explosive Limit (UEL) 36% - 37%[2][6]

Vapor Density 2 (Air = 1)[2]

Specific Gravity 0.83 - 0.859 (Water = 1)[2][6]

Solubility in Water 40.5% by weight at 20°C[9]

Table 2: Occupational Exposure Limits for Propylene Oxide
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Organization Limit Value

OSHA
Permissible Exposure Limit

(PEL) - 8-hr TWA
100 ppm[8]

NIOSH
Recommended Exposure Limit

(REL) - 10-hr TWA

Reduce exposure to the lowest

feasible concentration[2]

ACGIH
Threshold Limit Value (TLV) -

8-hr TWA
2 ppm[1]

NIOSH
Immediately Dangerous to Life

or Health (IDLH)
400 ppm[3]

Experimental Protocols
Protocol: Use of Propylene Oxide as a Co-monomer in a Polymerization Reaction

This protocol outlines the general steps for safely using propylene oxide as a co-monomer in

a laboratory-scale polymerization reaction. Note: This is a general guideline and must be

adapted to the specific requirements of your experiment and approved by your Principal

Investigator.

1. Pre-Experiment Preparations:

Ensure you have read and understood the Safety Data Sheet (SDS) for propylene oxide
and all other reagents.
Verify that the chemical fume hood is certified and functioning correctly.[1]
Assemble all necessary glassware and ensure it is clean and dry.
Prepare a quench solution appropriate for your reaction.
Ensure an emergency eyewash and shower are accessible.

2. Personal Protective Equipment (PPE):

Wear a flame-resistant lab coat, buttoned to its full length.[1]
Wear ANSI-approved safety goggles.[4]
Wear butyl rubber gloves.[4]
Ensure you are wearing long pants and closed-toe shoes.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Propylene-Oxide
https://www.osha.gov/chemicaldata/590
https://www.purdue.edu/ehps/rem/documents/sops/soppropyleneoxide.docx
https://gasdetection.com/articles/propylene-oxide-c3h6o-safety-handling-guidelines-and-risk-management/
https://www.benchchem.com/product/b129887?utm_src=pdf-body
https://www.benchchem.com/product/b129887?utm_src=pdf-body
https://www.benchchem.com/product/b129887?utm_src=pdf-body
https://www.purdue.edu/ehps/rem/documents/sops/soppropyleneoxide.docx
https://www.purdue.edu/ehps/rem/documents/sops/soppropyleneoxide.docx
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PropyleneOxide.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PropyleneOxide.pdf
https://www.purdue.edu/ehps/rem/documents/sops/soppropyleneoxide.docx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Reaction Setup:

All manipulations of neat propylene oxide must be performed inside a chemical fume hood.
[4]
Ground all equipment to prevent static discharge.[10]
Set up your reaction apparatus, ensuring all joints are properly sealed.
If the reaction requires an inert atmosphere, purge the system with nitrogen or argon.

4. Handling and Dispensing Propylene Oxide:

Propylene oxide containers should be stored in a refrigerator and sealed when not in use.
[4]
Use a syringe or cannula to transfer the required amount of propylene oxide to the reaction
vessel.
Perform the transfer slowly and carefully to avoid splashing.
Immediately close the propylene oxide container after dispensing.

5. Running the Reaction:

Monitor the reaction for any signs of an uncontrolled exotherm or pressure buildup.
Maintain the reaction temperature as specified in your protocol.

6. Work-up and Quenching:

Upon completion, cool the reaction mixture to the appropriate temperature.
Slowly add the quenching solution to the reaction mixture in the fume hood.
Be aware of any potential gas evolution during quenching.

7. Glassware Decontamination:

Rinse all glassware that has been in contact with propylene oxide with an appropriate
solvent (e.g., acetone) in the fume hood.[11]
Then, wash the glassware with laboratory-grade detergent and water.[11]
For final rinsing, use deionized water.[11]

8. Waste Disposal:

All liquid waste containing propylene oxide must be collected in a properly labeled
hazardous waste container.[4]
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Contaminated solid waste (e.g., gloves, paper towels) should be placed in a separate,
labeled hazardous waste bag.[7]
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Caption: Workflow for the safe handling of propylene oxide.
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Caption: Emergency response decision tree for a propylene oxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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